Cas no 29645-00-9 (2-(4-chlorophenyl)butanoic Acid)

• Product Name: 2-(4-chlorophenyl)butanoic Acid
• CAS No: 29645-00-9
• MF: C₁₀H₁₁ClO₂
• MW: 198.646142244339
• MDL: MFCD01737196
• CID: 276538
• PubChem ID: 34658
• Update Time: 2025-04-24

2-(4-chlorophenyl)butanoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid,4-chloro-a-ethyl-
• 2-(4-Chlorophenyl)butanoic acid
• 2-(4-chlorophenyl)butanoic Acid

• MDL： MFCD01737196
• Inchi： 1S/C10H11ClO2/c1-2-9(10(12)13)7-3-5-8(11)6-4-7/h3-6,9H,2H2,1H3,(H,12,13)
• InChI Key： CVZHTBMFVPENFE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C(=O)O)CC

Computed Properties

• Exact Mass: 198.04483
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(4-chlorophenyl)butanoic Acid

Comprehensive Guide to Benzeneacetic acid,4-chloro-a-ethyl- (CAS No. 29645-00-9): Properties, Applications, and Market Insights

Benzeneacetic acid,4-chloro-a-ethyl- (CAS No. 29645-00-9) is a specialized organic compound that has garnered significant attention in the chemical and pharmaceutical industries. Known for its unique molecular structure, this compound serves as a key intermediate in the synthesis of various high-value chemicals. With the increasing demand for chlorinated aromatic compounds in research and industrial applications, understanding the properties and uses of Benzeneacetic acid,4-chloro-a-ethyl- is more relevant than ever.

The chemical formula of Benzeneacetic acid,4-chloro-a-ethyl- is C10H11ClO2, and it features a benzene ring substituted with a chloro group at the para position and an ethyl group on the acetic acid side chain. This structural configuration imparts distinct reactivity, making it a versatile building block in organic synthesis. Researchers often explore its potential in creating pharmaceutical intermediates, agrochemicals, and specialty chemicals, aligning with current trends in sustainable and precision chemistry.

One of the most frequently asked questions about Benzeneacetic acid,4-chloro-a-ethyl- is its role in drug development. Recent studies highlight its utility in synthesizing bioactive molecules, particularly those targeting inflammatory and neurological disorders. This aligns with the growing interest in small molecule therapeutics and drug discovery, which dominate pharmaceutical research today. Additionally, its stability under various conditions makes it a reliable candidate for high-throughput screening and combinatorial chemistry.

From an industrial perspective, Benzeneacetic acid,4-chloro-a-ethyl- is valued for its efficiency in large-scale chemical processes. Manufacturers prioritize its use due to its compatibility with green chemistry principles, such as reduced waste generation and energy-efficient synthesis routes. This resonates with the global push toward sustainable manufacturing and eco-friendly chemical production, topics that are highly searched in academic and industrial circles.

The market dynamics for Benzeneacetic acid,4-chloro-a-ethyl- reflect broader trends in the fine chemicals sector. With the rise of custom synthesis and contract research organizations (CROs), demand for high-purity intermediates like this compound has surged. Analysts project steady growth, driven by advancements in personalized medicine and biopharmaceuticals. Companies specializing in chemical innovation are increasingly listing this compound in their portfolios to cater to niche markets.

Handling and storage of Benzeneacetic acid,4-chloro-a-ethyl- require standard laboratory precautions. It is typically stored in a cool, dry environment, away from incompatible substances. Safety data sheets (SDS) provide detailed guidelines, emphasizing the importance of proper ventilation and personal protective equipment (PPE). These practices align with occupational safety trends, a topic frequently searched by professionals in the chemical industry.

In summary, Benzeneacetic acid,4-chloro-a-ethyl- (CAS No. 29645-00-9) is a compound of significant scientific and industrial relevance. Its applications span pharmaceuticals, agrochemicals, and specialty chemicals, making it a subject of ongoing research and commercial interest. As the chemical industry evolves toward sustainability and innovation, this compound is poised to play a pivotal role in shaping future advancements. For researchers and manufacturers alike, staying informed about its properties and market trends is essential for leveraging its full potential.